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Compound of Interest

Compound Name: Psma-alb-56

Cat. No.: B12416903 Get Quote

Disclaimer: The following protocol is a representative example based on established methods

for similar ¹⁷⁷Lu-labeled PSMA inhibitors. As a specific, universally standardized procedure for

¹⁷⁷Lu-PSMA-ALB-56 is not publicly available, this document is intended to provide a

foundational methodology for research and development purposes. All procedures should be

performed in a qualified radiopharmaceutical laboratory, adhering to all local regulations and

safety guidelines for handling radioactive materials.

Introduction
Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the diagnosis and

therapy of prostate cancer. ¹⁷⁷Lu-PSMA-ALB-56 is a promising radiopharmaceutical for

targeted radionuclide therapy, combining a high-affinity PSMA-targeting ligand with the

therapeutic radionuclide Lutetium-177. The albumin-binding moiety, ALB-56, is designed to

enhance the pharmacokinetic properties of the molecule, leading to increased tumor uptake

and retention. This document provides a detailed protocol for the synthesis, quality control, and

data management for the preparation of ¹⁷⁷Lu-PSMA-ALB-56.

Experimental Protocols
A comprehensive list of necessary materials and reagents is provided in the table below. All

reagents should be of high purity and suitable for pharmaceutical use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12416903?utm_src=pdf-interest
https://www.benchchem.com/product/b12416903?utm_src=pdf-body
https://www.benchchem.com/product/b12416903?utm_src=pdf-body
https://www.benchchem.com/product/b12416903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material/Reagent Supplier Grade/Specification

PSMA-ALB-56 Precursor Commercially available >95% purity

¹⁷⁷LuCl₃ Solution ITG, NTP High specific activity

Sodium Acetate Buffer Sigma-Aldrich 0.1 M, pH 4.5

Gentisic Acid Sigma-Aldrich Radioprotectant

Sterile Water for Injection USP

C18 Sep-Pak Cartridge Waters

Ethanol USP Grade

0.9% Sodium Chloride USP

The synthesis of ¹⁷⁷Lu-PSMA-ALB-56 involves the chelation of ¹⁷⁷Lu by the PSMA-ALB-56
precursor. The general workflow is depicted in the diagram below.
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Preparation

Radiolabeling

Purification

Quality Control

Prepare PSMA-ALB-56 Precursor Solution

Incubate at 95°C for 15 min

Add to reaction vial

Prepare ¹⁷⁷LuCl₃ Solution

Add to reaction vial

Prepare Acetate Buffer

Add to reaction vial

C18 Sep-Pak Purification

Cool and proceed

Perform Quality Control Tests

Collect final product
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Final Product

Radiochemical Purity > 95%?

Sterility Test Passed?

Yes

Reject Batch

No

Endotoxin Level < 17.5 EU/V?

Yes

No

Release for Use

Yes No

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Standardized
Synthesis of ¹⁷⁷Lu-PSMA-ALB-56]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416903#standardized-procedure-for-177lu-psma-
alb-56-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12416903?utm_src=pdf-body-img
https://www.benchchem.com/product/b12416903#standardized-procedure-for-177lu-psma-alb-56-synthesis
https://www.benchchem.com/product/b12416903#standardized-procedure-for-177lu-psma-alb-56-synthesis
https://www.benchchem.com/product/b12416903#standardized-procedure-for-177lu-psma-alb-56-synthesis
https://www.benchchem.com/product/b12416903#standardized-procedure-for-177lu-psma-alb-56-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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